Cas no 1249849-11-3 (2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone)
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone is a halogenated aromatic ketone with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring multiple chloro and fluoro substituents, enhances reactivity and selectivity in nucleophilic substitution and coupling reactions. The compound's electron-withdrawing groups facilitate controlled transformations, making it valuable for constructing complex molecular frameworks. It is particularly useful in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs) due to its stability and predictable reactivity under standard conditions. High purity grades ensure consistent performance in lab-scale and industrial applications. Proper handling is advised due to its potential lachrymatory and irritant properties.
1249849-11-3 structure
Product Name:2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone
CAS No:1249849-11-3
MF:C8H4Cl3FO
MW:241.47416305542
MDL:MFCD16093805
CID:2092471
PubChem ID:52192863
Update Time:2025-06-07
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone
- CS-0217302
- 2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one
- Z854067042
- 1249849-11-3
- Ethanone, 2-chloro-1-(2,6-dichloro-3-fluorophenyl)-
- C8H4Cl3FO
- MFCD16093805
- AKOS010996734
- EN300-73300
- ZZB84911
-
- MDL: MFCD16093805
- Inchi: 1S/C8H4Cl3FO/c9-3-6(13)7-4(10)1-2-5(12)8(7)11/h1-2H,3H2
- InChI Key: IPSSLHPWTRUUHY-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C(CCl)=O)Cl)F
Computed Properties
- Exact Mass: 239.931176g/mol
- Monoisotopic Mass: 239.931176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C384163-25mg |
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone |
1249849-11-3 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C384163-50mg |
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone |
1249849-11-3 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C384163-250mg |
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone |
1249849-11-3 | 250mg |
$ 295.00 | 2022-06-06 | ||
| Apollo Scientific | PC401501-1g |
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone |
1249849-11-3 | 1g |
£250.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | Y0988829-5g |
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone |
1249849-11-3 | 95% | 5g |
$1300 | 2024-08-02 | |
| Enamine | EN300-73300-0.05g |
2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one |
1249849-11-3 | 95% | 0.05g |
$76.0 | 2023-05-05 | |
| Enamine | EN300-73300-0.1g |
2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one |
1249849-11-3 | 95% | 0.1g |
$113.0 | 2023-05-05 | |
| Enamine | EN300-73300-0.25g |
2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one |
1249849-11-3 | 95% | 0.25g |
$162.0 | 2023-05-05 | |
| Enamine | EN300-73300-0.5g |
2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one |
1249849-11-3 | 95% | 0.5g |
$310.0 | 2023-05-05 | |
| Enamine | EN300-73300-1.0g |
2-chloro-1-(2,6-dichloro-3-fluorophenyl)ethan-1-one |
1249849-11-3 | 95% | 1g |
$414.0 | 2023-05-05 |
2-Chloro-1-(2,6-dichloro-3-fluorophenyl)ethanone Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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